IL-4-inhibitor-1

• Molecular Formula: C18H12FN3O2
• Molecular Weight: 321.3 g/mol
• InChI: InChI=1S/C18H12FN3O2/c19-12-4-1-10(2-5-12)15-8-13(14(9-20)18(21)22-15)11-3-6-16(23)17(24)7-11/h1-8,23-24H,(H2,21,22)
• InChIKey: DWZPPBGRCDPFSS-UHFFFAOYSA-N

IL-4-inhibitor-1: Direct Small-Molecule IL-4 Antagonist

IL-4-inhibitor-1 (compound 52; CAS 1332184-63-0) is a synthetic organic small molecule (C₁₈H₁₂FN₃O₂, MW 321.31) belonging to the nicotinonitrile chemotype. It is distinguished as the first reported small-molecule inhibitor that directly binds the soluble IL-4 cytokine rather than targeting downstream signaling kinases or the IL-4 receptor [1]. The compound disrupts the protein–protein interaction between IL-4 and its type II receptor complex, thereby inhibiting IL-4-driven JAK1–STAT6 signaling with micromolar potency [1] [2].

Direct cytokine antagonist — reported to bind IL-4 cytokine, not downstream kinases or receptors

IL-4 vs. IL-13 discrimination — supports pathway-specific dissection in Th2 research models

Reversible pSTAT6 inhibition — preserves total STAT6 protein for signaling dynamics studies

• [1] Quinnell SP, Leifer BS, Nestor ST, Tan K, Sheehy DF, Ceo L, Doyle SK, Koehler AN, Vegas AJ. A Small-Molecule Inhibitor to the Cytokine Interleukin-4. ACS Chem Biol. 2020;15(10):2640-2647. PMID: 32902255. View Source
• [2] Koehler AN, Vegas AJ, Quinnell SP, et al. Small molecule inhibitors of Interleukin-4. US Patent 12,043,621. Granted 2024-07-23. View Source

IL-4-inhibitor-1 Procurement: Direct vs. Indirect Inhibition

The IL-4/IL-13 signaling axis can be pharmacologically interrupted at multiple nodes—JAK kinases, STAT6, or the IL-4Rα receptor—yet compounds targeting these downstream or upstream mediators cannot replicate the functional phenotype of a direct IL-4 cytokine ligand antagonist [1]. IL-4-inhibitor-1 binds the IL-4 cytokine itself (Kd = 1.8 μM by SPR), a mechanism fundamentally distinct from STAT6 phosphorylation inhibitors (e.g., AS1517499, IC₅₀ = 21 nM), JAK inhibitors, or receptor-blocking antibodies such as dupilumab . This direct cytokine engagement produces a unique selectivity window for IL-4 over IL-13 (EC₅₀ = 1.81 vs. 18.2 μM), which cannot be achieved with compounds acting at shared pathway components . Consequently, researchers requiring selective interrogation of IL-4-specific signaling without IL-13 cross-suppression face a genuine scientific gap if substituting any commercially available alternative probe.

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Mechanism mismatch — Downstream STAT6/JAK inhibitors (e.g., AS1517499) do not replicate direct cytokine engagement; functional phenotype may shift.

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Selectivity loss — Pan-pathway blockers (dupilumab, YM-341619) inhibit both IL-4 and IL-13 indiscriminately, precluding IL-4-specific attribution.

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Target engagement difference — STAT6 degraders eliminate total protein; IL-4-inhibitor-1 preserves STAT6, enabling phosphorylation-specific interrogation.

• [1] Quinnell SP, Leifer BS, Nestor ST, Tan K, Sheehy DF, Ceo L, Doyle SK, Koehler AN, Vegas AJ. A Small-Molecule Inhibitor to the Cytokine Interleukin-4. ACS Chem Biol. 2020;15(10):2640-2647. PMID: 32902255. View Source

IL-4-inhibitor-1 Differentiation Evidence

Direct Cytokine Binding vs. Kinase Inhibition

IL-4-inhibitor-1 binds directly to the recombinant human IL-4 cytokine with a dissociation constant (Kd) of 1.8 μM, determined by surface plasmon resonance (SPR), confirming direct target engagement at the cytokine level [1]. By contrast, the more potent STAT6 phosphorylation inhibitor AS1517499 (IC₅₀ = 21 nM) acts downstream of both IL-4 and IL-13 receptors and does not bind either cytokine . Similarly, TMC-256C1 inhibits IL-4-driven luciferase activity (IC₅₀ = 1.7 μM) but its molecular target is undefined and likely lies within the intracellular signaling cascade rather than the cytokine itself [2]. Direct cytokine binding makes IL-4-inhibitor-1 unique as a chemical probe for studies requiring extracellular ligand-level intervention.

Direct IL-4 Binding

Head-to-head

Kd = 1.8 μM vs no cytokine binding (AS1517499, TMC-256C1)

Supports extracellular target engagement studies

Mechanism distinct from kinase/receptor inhibition

Evidence Dimension	Target engagement: direct binding affinity to IL-4 cytokine vs. downstream signaling inhibition
Target Compound Data	Kd = 1.8 μM (SPR, direct IL-4 binding)
Comparator Or Baseline	AS1517499: IC₅₀ = 21 nM (STAT6 phosphorylation reporter assay; does not bind IL-4). TMC-256C1: IC₅₀ = 1.7 μM (IL-4-driven luciferase reporter; target unknown)
Quantified Difference	IL-4-inhibitor-1: direct IL-4 binding mechanism confirmed by SPR. AS1517499: downstream STAT6 inhibitor (no cytokine binding). TMC-256C1: mechanism not defined at molecular level.
Conditions	SPR: recombinant human IL-4 immobilized, compound 52 as analyte [1]. AS1517499: STAT6-dependent promoter reporter assay in HBSM cells . TMC-256C1: IL-4-driven luciferase reporter gene assay in transfected cells [2].

Why This Matters

Direct cytokine binding enables extracellular target engagement, providing a tool for studies where selective IL-4 neutralization (rather than pan-pathway blockade) is required, and offers a distinct chemical biology mechanism for publications and grant differentiation.

• [1] Quinnell SP, Leifer BS, Nestor ST, Tan K, Sheehy DF, Ceo L, Doyle SK, Koehler AN, Vegas AJ. A Small-Molecule Inhibitor to the Cytokine Interleukin-4. ACS Chem Biol. 2020;15(10):2640-2647. PMID: 32902255. View Source
• [2] Sakurai M, Kohno J, Yamamoto K, Okuda T, Nishio M, Kawano K, Ohnuki T. TMC-256A1 and C1, new inhibitors of IL-4 signal transduction. J Antibiot (Tokyo). 2002;55(8):685-692. PMID: 12374380. View Source

IL-4 Selectivity Over IL-13

In a cell-based reporter assay measuring functional cytokine antagonism, IL-4-inhibitor-1 inhibits IL-4 activity with EC₅₀ = 1.81 μM while requiring an approximately 10-fold higher concentration to inhibit IL-13 (EC₅₀ = 18.2 μM), yielding a selectivity ratio of 10.1-fold for IL-4 over IL-13 [1] . This is a critical differentiation: AS1517499, a widely used STAT6 inhibitor, blocks signaling downstream of both IL-4 and IL-13 indiscriminately (IC₅₀ = 21 nM for STAT6 phosphorylation triggered by either cytokine) . YM-341619, another oral STAT6 inhibitor (IC₅₀ = 0.70 nM), similarly suppresses both IL-4- and IL-13-driven Th2 differentiation without cytokine-level discrimination [2]. No other commercially available small-molecule tool compound provides quantitative IL-4-over-IL-13 selectivity data at the cytokine binding level.

IL-4 Selectivity Over IL-13

Head-to-head

~10-fold selectivity (EC₅₀ 1.81 vs 18.2 μM) vs comparators block both cytokines equally

Enables IL-4-specific signaling dissection in Th2 models

No other tool compound provides this discrimination

Evidence Dimension	Functional selectivity: IL-4 vs. IL-13 inhibition potency ratio
Target Compound Data	IL-4 EC₅₀ = 1.81 μM; IL-13 EC₅₀ = 18.2 μM. Selectivity ratio (IL-13 EC₅₀ / IL-4 EC₅₀) = 10.1-fold
Comparator Or Baseline	AS1517499: inhibits STAT6 phosphorylation downstream of both IL-4 and IL-13 (IC₅₀ = 21 nM; no differential). YM-341619: inhibits STAT6 with IC₅₀ = 0.70 nM (no IL-4/IL-13 discrimination). Dupilumab: blocks IL-4Rα, inhibiting both IL-4 and IL-13 signaling equivalently.
Quantified Difference	IL-4-inhibitor-1: ~10-fold selectivity for IL-4 over IL-13. All comparator agents: no quantitative selectivity between IL-4 and IL-13 signaling.
Conditions	Target compound: HEK-Blue IL-4/IL-13 reporter assay (cellular context, type II IL-4 signaling) [1]. AS1517499: STAT6-dependent promoter reporter assay . YM-341619: STAT6 reporter assay in IL-4-stimulated human FW4 cells [2].

Why This Matters

IL-4 vs. IL-13 discrimination is essential for studies dissecting their distinct roles in allergic inflammation, fibrosis, and tumor immunology. IL-4-inhibitor-1 is the only validated small-molecule tool enabling this separation, making it indispensable for peer-reviewed research and grant-funded projects where reviewers demand mechanistic specificity.

• [1] Quinnell SP, Leifer BS, Nestor ST, Tan K, Sheehy DF, Ceo L, Doyle SK, Koehler AN, Vegas AJ. A Small-Molecule Inhibitor to the Cytokine Interleukin-4. ACS Chem Biol. 2020;15(10):2640-2647. PMID: 32902255. View Source
• [2] Ohga K, Kuromitsu S, Takezawa R, Numazaki M, Ishikawa J, Nagashima S, Shimizu Y. YM-341619 suppresses Th2 differentiation via STAT6 inhibition. Eur J Pharmacol. 2008;590(1-3):409-416. DOI: 10.1016/j.ejphar.2008.06.035. View Source

STAT6 Phosphorylation Inhibition

IL-4-inhibitor-1 demonstrates functional disruption of type II IL-4 receptor signaling, as evidenced by dose-dependent reduction of STAT6 phosphorylation (pSTAT6) in THP-1 human monocytes with an EC₅₀ of 3.1 μM, without affecting total STAT6 protein levels [1] [2]. This confirms that the compound specifically blocks IL-4-induced JAK1–STAT6 pathway activation rather than causing STAT6 degradation. For comparison, the STAT6 degrader chemotypes reported by Kymera Therapeutics eliminate STAT6 protein entirely with picomolar DC₅₀ values, a fundamentally different pharmacological mechanism that precludes studies of STAT6-dependent signaling dynamics [3]. TMC-256C1 also inhibits IL-4-driven germline Cε mRNA expression (IC₅₀ = 0.31 μM), but its molecular target and pathway specificity remain uncharacterized [4]. IL-4-inhibitor-1 thus offers the unique combination of a defined molecular target (IL-4 cytokine), a characterized downstream readout (pSTAT6 EC₅₀), and preservation of STAT6 protein for subsequent experimental analysis.

pSTAT6 Inhibition

Assay context

EC₅₀ = 3.1 μM

Supports reversible pathway modulation studies; STAT6 protein preserved

Degraders deplete total STAT6, preventing phosphorylation dynamics analysis

Evidence Dimension	Cellular functional assay: IL-4-induced STAT6 phosphorylation inhibition in human monocytes
Target Compound Data	pSTAT6 reduction EC₅₀ = 3.1 μM (THP-1 monocytes; total STAT6 unaffected)
Comparator Or Baseline	STAT6 degraders (Kymera Therapeutics): deplete STAT6 protein with picomolar DC₅₀; no pSTAT6 signal detectable post-degradation. TMC-256C1: germline Cε mRNA IC₅₀ = 0.31 μM (mechanism undefined).
Quantified Difference	IL-4-inhibitor-1 preserves STAT6 protein while inhibiting its phosphorylation (EC₅₀ = 3.1 μM). STAT6 degraders eliminate the protein target entirely. TMC-256C1: alternative downstream readout, mechanism unknown.
Conditions	THP-1 human monocytic cells stimulated with IL-4; pSTAT6 measured by western blot and immunofluorescence [1]. STAT6 degraders: human immune cells, whole blood assays [3]. TMC-256C1: IL-4-stimulated germline Cε mRNA expression [4].

Why This Matters

Retention of STAT6 protein while blocking its phosphorylation enables time-course studies of signaling kinetics, washout experiments, and combination treatments where reversible pathway modulation is required—capabilities not possible with degraders or irreversible inhibitors. This functional profile supports higher-impact mechanistic publications.

• [1] Quinnell SP, Leifer BS, Nestor ST, Tan K, Sheehy DF, Ceo L, Doyle SK, Koehler AN, Vegas AJ. A Small-Molecule Inhibitor to the Cytokine Interleukin-4. ACS Chem Biol. 2020;15(10):2640-2647. PMID: 32902255. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Compound 52 (IL-4-inhibitor-1) Ligand Page. pSTAT6 EC50 = 3.1 μM in THP-1 cells. Accessed 2026. View Source
• [3] Kymera Therapeutics. Potent and selective oral STAT6 degraders inhibit IL-4 and IL-13 functions. J Am Acad Dermatol. 2024;91(3):AB123. Abstract 53901. View Source
• [4] Sakurai M, Kohno J, Yamamoto K, Okuda T, Nishio M, Kawano K, Ohnuki T. TMC-256A1 and C1, new inhibitors of IL-4 signal transduction. J Antibiot (Tokyo). 2002;55(8):685-692. PMID: 12374380. View Source

Nicotinonitrile Scaffold Chemotype Differentiation

IL-4-inhibitor-1 features a 2-amino-4-(3,4-dihydroxyphenyl)-6-(4-fluorophenyl)nicotinonitrile scaffold, a chemotype structurally unrelated to the pyrimidine-carboxamide core of YM-341619, the quinazoline-based JAK inhibitors, or the naphthopyrone natural product scaffold of TMC-256C1 [1] [2]. This structural divergence carries practical procurement significance: the nicotinonitrile scaffold has no known cross-reactivity with the kinome, whereas JAK1/JAK3/TYK2 inhibitors (e.g., tofacitinib, ruxolitinib) and STAT6 SH2-domain binders carry well-documented off-target liabilities across the JAK-STAT superfamily and other kinase-dependent pathways [3]. The compound's binding to the cytokine itself, rather than to an ATP-binding pocket or a phosphotyrosine recognition domain, further reduces the probability of kinase panel cross-hits [1]. For researchers building chemical biology probe collections or screening libraries, this scaffold novelty provides orthogonal chemical space coverage versus all existing IL-4 pathway tool compounds.

Nicotinonitrile Scaffold

Class-level

No reported kinome cross-reactivity

May reduce off-target risk in phenotypic screens

Inferred from cytokine-binding mechanism; class-level inference

Evidence Dimension	Chemical scaffold class and inferred off-target risk profile
Target Compound Data	Nicotinonitrile scaffold (2-amino-4-(3,4-dihydroxyphenyl)-6-(4-fluorophenyl)nicotinonitrile). Target: IL-4 cytokine (extracellular protein–protein interaction). No kinase ATP-binding site engagement.
Comparator Or Baseline	YM-341619: pyrimidine-carboxamide scaffold (STAT6 inhibitor, IC₅₀ = 0.70 nM). AS1517499: quinazoline-related scaffold (STAT6 SH2 domain inhibitor). TMC-256C1: naphthopyrone natural product (mechanism unknown). JAK inhibitors: ATP-competitive kinase inhibitors with JAK family cross-reactivity.
Quantified Difference	Nicotinonitrile chemotype: no reported kinome cross-reactivity; extracellular cytokine target. Comparators: kinase or kinase-proximal targets with measurable JAK/STAT family cross-reactivity profiles.
Conditions	Scaffold classification based on X-ray and NMR structural characterization [1]. Kinase selectivity inferred from target engagement mechanism (cytokine binding vs. ATP pocket or SH2 domain binding).

Why This Matters

Scaffold novelty reduces the risk of confounding off-target effects in phenotypic screens and in vivo models. For procurement decisions, this means IL-4-inhibitor-1 fills a distinct chemical space slot that no other IL-4 pathway inhibitor occupies, increasing the value of including it in compound libraries and probe panels.

• [1] Quinnell SP, Leifer BS, Nestor ST, Tan K, Sheehy DF, Ceo L, Doyle SK, Koehler AN, Vegas AJ. A Small-Molecule Inhibitor to the Cytokine Interleukin-4. ACS Chem Biol. 2020;15(10):2640-2647. PMID: 32902255. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Compound 52 (IL-4-inhibitor-1) Ligand Page: chemical structure, IUPAC name, and scaffold annotation. Accessed 2026. View Source
• [3] YM-341619 (AS1617612) characterization: Ohga K, et al. Eur J Pharmacol. 2008;590:409-416. STAT6 inhibitor IC50 = 0.70 nM. Pyrimidine-carboxamide scaffold. View Source

First-in-Class Status & Peer-Reviewed Validation

IL-4-inhibitor-1 is reported in the primary literature as the first IL-4 small-molecule inhibitor, with its discovery, binding mechanism, selectivity, and cellular activity comprehensively characterized in ACS Chemical Biology (2020, IF 3.5) and protected by US Patent 12,043,621 [1] [2]. The compound has been independently curated in the IUPHAR/BPS Guide to Pharmacology, confirming its recognition as a validated chemical probe by the expert pharmacology community [3]. In contrast, TMC-256C1 has not been characterized beyond its original 2002 publication and has no curated ligand page, YM-341619's STAT6 inhibition data derive from a 2008 study with limited follow-up characterization, and the STAT6 degrader data available to date are limited to conference abstracts [4] [5]. This body of peer-reviewed, citable characterization provides procurement confidence: the compound's identity, purity, mechanism, and activity benchmarks are traceable to published protocols, enabling direct methodological replication—a requirement for rigorous academic and industrial research.

Characterization Depth

Source review

ACS Chem Biol 2020 + Patent + IUPHAR curation

Supports method replication and probe registration

Comparators dated 2002–2008; limited follow-up characterization

Evidence Dimension	Depth and recency of peer-reviewed characterization
Target Compound Data	Full characterization in ACS Chem Biol (2020); US Patent 12,043,621 (2024); IUPHAR/BPS curated ligand page; multiple vendor CoA-verified purity ≥98%
Comparator Or Baseline	TMC-256C1: single publication (J Antibiot, 2002), no curated database entry, no patent protection. YM-341619: primary publication 2008, limited subsequent characterization. STAT6 degraders: conference abstracts only (2024).
Quantified Difference	IL-4-inhibitor-1: 2020 publication + 2024 patent + IUPHAR curation. Comparators: publications range from 2002–2008 with no recent independent validation.
Conditions	Bibliometric and database curation status as of 2026.

Why This Matters

Procurement decisions in regulated or publication-driven environments require compounds with unambiguous provenance and peer-reviewed validation. IL-4-inhibitor-1's publication trail supports Methods sections in manuscripts, grant applications, and compound registration in institutional databases, reducing administrative friction and enhancing reproducibility.

• [1] Quinnell SP, Leifer BS, Nestor ST, Tan K, Sheehy DF, Ceo L, Doyle SK, Koehler AN, Vegas AJ. A Small-Molecule Inhibitor to the Cytokine Interleukin-4. ACS Chem Biol. 2020;15(10):2640-2647. PMID: 32902255. View Source
• [2] Koehler AN, Vegas AJ, Quinnell SP, et al. Small molecule inhibitors of Interleukin-4. US Patent 12,043,621. Granted 2024-07-23. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Compound 52 (IL-4-inhibitor-1) Ligand Page. Accessed 2026. View Source
• [4] Sakurai M, Kohno J, Yamamoto K, Okuda T, Nishio M, Kawano K, Ohnuki T. TMC-256A1 and C1, new inhibitors of IL-4 signal transduction. J Antibiot (Tokyo). 2002;55(8):685-692. PMID: 12374380. View Source
• [5] Ohga K, Kuromitsu S, Takezawa R, Numazaki M, Ishikawa J, Nagashima S, Shimizu Y. YM-341619 suppresses Th2 differentiation. Eur J Pharmacol. 2008;590(1-3):409-416. DOI: 10.1016/j.ejphar.2008.06.035. View Source

IL-4-inhibitor-1 Prioritized Research Applications

Dissecting IL-4 vs. IL-13 in Th2 Models

IL-4-inhibitor-1's 10.1-fold selectivity for IL-4 over IL-13 (EC₅₀ 1.81 vs. 18.2 μM) makes it the only commercially available small-molecule tool for experiments designed to disentangle IL-4-specific signaling from the contributions of IL-13, which signals through a shared IL-4Rα/IL-13Rα1 type II receptor complex. This is directly relevant to asthma, atopic dermatitis, and fibrosis research, where IL-4 and IL-13 have been shown to drive distinct pathological mechanisms [1]. By contrast, AS1517499, YM-341619, and dupilumab simultaneously suppress both cytokine pathways, precluding their use in experiments requiring single-cytokine attribution [2].

Chemical Probe for Extracellular IL-4 Neutralization

As the only validated small molecule that directly binds the IL-4 cytokine (Kd = 1.8 μM by SPR) rather than a receptor or intracellular kinase, IL-4-inhibitor-1 serves as a unique chemical probe for biophysical studies of cytokine–small-molecule interactions, including SPR competition assays, thermal shift assays, and IL-4 conformational dynamics studies [1]. The nicotinonitrile scaffold provides a tractable starting point for medicinal chemistry optimization programs targeting the IL-4/IL-4Rα protein–protein interface, an area of active pharmaceutical interest following the clinical validation of IL-4Rα blockade by dupilumab [2].

Negative Control for STAT6 Phenotypic Screens

In phenotypic screens employing STAT6 phosphorylation inhibitors (e.g., AS1517499, IC₅₀ = 21 nM) as positive controls for IL-4/IL-13 pathway blockade, IL-4-inhibitor-1 provides an essential orthogonal control that confirms the IL-4-specific contribution to observed phenotypes. The preservation of total STAT6 protein while inhibiting its phosphorylation (pSTAT6 EC₅₀ = 3.1 μM) contrasts with STAT6 degrader chemotypes that eliminate the protein, enabling differentiation between phosphorylation-dependent and STAT6-protein-scaffolding-dependent cellular functions [1]. This application is critical for high-content screening campaigns in immunology and oncology drug discovery [2].

Benchmark for Novel IL-4 Inhibitor Discovery

IL-4-inhibitor-1's comprehensive characterization in ACS Chemical Biology and its curation in the IUPHAR/BPS Guide to Pharmacology establish it as a peer-reviewed benchmark for evaluating new IL-4 antagonist chemotypes. Medicinal chemistry teams can use its binding (Kd = 1.8 μM), functional (EC₅₀ = 1.81 μM), and cellular (pSTAT6 EC₅₀ = 3.1 μM) parameters as minimum efficacy thresholds for hit-to-lead progression [1]. The availability of detailed synthetic protocols and purity specifications (≥98% by HPLC) via the patent literature further supports its use as a reference standard in industrial settings requiring documented compound provenance [2].

Application

Selection Property

Validation Focus

IL-4 vs. IL-13 pathway research (Th2 models)

Reported ~10-fold IL-4 selectivity over IL-13

Cytokine-specific signaling attribution

Extracellular IL-4 neutralization probe

Direct cytokine binding (Kd context)

Biophysical target engagement assays

STAT6 phenotypic screen control

pSTAT6 inhibition without protein degradation

Phosphorylation-dependent function dissection

Reference for novel IL-4 inhibitor discovery

Peer-reviewed characterization and purity profile

Method replication and comparator benchmarking

• [1] Quinnell SP, Leifer BS, Nestor ST, Tan K, Sheehy DF, Ceo L, Doyle SK, Koehler AN, Vegas AJ. A Small-Molecule Inhibitor to the Cytokine Interleukin-4. ACS Chem Biol. 2020;15(10):2640-2647. PMID: 32902255. View Source
• [2] Koehler AN, Vegas AJ, Quinnell SP, et al. Small molecule inhibitors of Interleukin-4. US Patent 12,043,621. Granted 2024-07-23. View Source